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Compound of Interest

Compound Name: 2,3-Dichloropropionic acid

CAS No.: 565-64-0

Cat. No.: B1583519

Get Quote

Introduction: 2,3-Dichloropropionic acid is a halogenated carboxylic acid utilized in various

research and development applications. Due to its significant toxicological and corrosive

properties, adherence to stringent safety protocols is not merely a matter of regulatory

compliance but a critical component of responsible laboratory practice. This document provides

a comprehensive guide for researchers, scientists, and drug development professionals on the

safe handling, storage, emergency management, and disposal of 2,3-Dichloropropionic acid.

The protocols herein are designed to establish a self-validating system of safety, grounded in

authoritative EHS principles, to protect laboratory personnel and the environment.

Section 1: Hazard Identification and Risk
Assessment
A thorough understanding of the inherent hazards of 2,3-Dichloropropionic acid is the

foundation of its safe use. It is classified as acutely toxic and corrosive, demanding meticulous

care in all procedures.[1][2]

1.1 Chemical and Physical Properties
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Property Value Source

Molecular Formula C₃H₄Cl₂O₂ [1]

Molecular Weight 142.97 g/mol [1]

Appearance
White to almost white

crystalline powder
[3]

Melting Point 48-52 °C [4][5]

Boiling Point 210 °C [4][5]

Solubility

Soluble in DMSO, slightly

soluble in Methanol, almost

transparent in water

[3][5]

1.2 GHS Hazard Classification

2,3-Dichloropropionic acid is classified with high severity under the Globally Harmonized

System (GHS). The primary dangers are acute toxicity upon ingestion or skin contact and its

ability to cause severe chemical burns.[1][2]

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 3 ☠️ Danger

H301: Toxic if

swallowed[1][2]

Acute Toxicity,

Dermal
Category 3 ☠️ Danger

H311: Toxic in

contact with

skin[1][2]

Skin Corrosion Sub-category 1B corrosive Danger

H314: Causes

severe skin

burns and eye

damage[1][2]

Corrosive to

Metals
Category 1 corrosive Danger

H290: May be

corrosive to

metals[2]
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1.3 Toxicological Profile and Routes of Exposure

The high toxicity of this compound is confirmed by its low LD50 values. The primary routes of

occupational exposure are dermal contact, inhalation of dust, and accidental ingestion.

Oral Toxicity (Rat): LD50 = 289 mg/kg[2]

Dermal Toxicity (Rabbit): LD50 = 400 mg/kg[2]

These values indicate that a small amount of the substance can be lethal. Furthermore, some

sources indicate limited evidence of a carcinogenic effect, warranting additional caution and

minimization of exposure.[3]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplementing with

appropriate PPE, is mandatory.

2.1 Hierarchy of Controls

The most effective safety strategies involve engineering out hazards at the source. PPE is the

last line of defense, essential for protecting personnel when other controls cannot eliminate the

risk entirely.
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Hierarchy of Controls

Elimination/Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating chemical hazards.

2.2 Mandatory Controls and PPE

Engineering Control: All work involving the handling of solid 2,3-Dichloropropionic acid or

its concentrated solutions must be conducted in a certified chemical fume hood to prevent

the inhalation of dust or vapors.[6][7]

Eye and Face Protection: Chemical splash goggles in combination with a full-face shield are

required. Standard safety glasses are insufficient.[3][8] This dual protection is necessary to

guard against splashes that can cause severe eye damage.[2]

Skin Protection:

Gloves: Use chemical-resistant gloves such as nitrile or butyl rubber.[8] Double-gloving is

recommended when handling the pure solid or concentrated solutions. Always inspect
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gloves for damage before use and change them immediately if contamination occurs.[9]

Lab Coat/Coveralls: A chemical-resistant lab coat or coverall must be worn.[10] Ensure it

has long sleeves and fits properly. Do not wear lab coats outside of the laboratory area.

Respiratory Protection: If there is a risk of exceeding exposure limits or in the event of a

ventilation failure, a NIOSH-approved respirator with appropriate acid gas cartridges is

necessary.[8] Respirator use requires a formal program, including fit testing and medical

clearance.[11]

Footwear: Fully enclosed, chemical-resistant footwear is mandatory. Perforated shoes or

sandals are strictly prohibited.[9]

Section 3: Standard Operating Procedures for
Handling
3.1 Protocol for Weighing and Solution Preparation

Preparation: Before handling the chemical, ensure the chemical fume hood is operational

and the sash is at the appropriate working height. Don personal protective equipment as

specified in Section 2.2.

Designated Area: Conduct all weighing and reagent transfer activities within a designated

area of the fume hood to contain any potential spills.

Weighing: Use a tared, sealed container for weighing to prevent dispersal of the powder. If

weighing on paper, exercise extreme caution to avoid creating dust.

Dissolution: Add the solid 2,3-Dichloropropionic acid slowly to the solvent in your reaction

vessel. Never add solvent to the bulk solid. The process is exothermic and can cause

splashing.

Post-Handling: After use, decontaminate the spatula and any other equipment used. Wipe

down the designated area in the fume hood. Remove gloves using the proper technique and

wash hands thoroughly with soap and water.[12]

3.2 Storage Requirements
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Location: Store 2,3-Dichloropropionic acid in a cool, dry, well-ventilated area, separate

from incompatible materials such as bases, oxidizing agents, and reactive metals.[2][6]

Container: Keep the container tightly sealed.[2] The substance is corrosive to metals, so

ensure storage containers and shelving are appropriate.[2]

Security: Store in a locked cabinet to restrict access to authorized personnel only.[2]

Section 4: Emergency Procedures: Spill and
Exposure Management
Immediate and correct response to an emergency is critical to minimizing harm.

4.1 Spill Response Workflow
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Spill Occurs

Alert personnel in the immediate area

Assess Spill Size & Risk
(Is it a minor or major spill?)

Minor Spill
(<100g, contained)

Minor

Major Spill
(>100g, uncontained, risk of exposure)

Major

Trained Personnel Cleanup
Evacuate Area

Call Emergency Services (911)
Report to EHS

Don appropriate PPE
(double gloves, goggles, face shield, respirator)

Cover with sodium bicarbonate
to neutralize

Absorb with inert material
(vermiculite, sand)

Collect waste into a labeled
hazardous waste container

Decontaminate spill area

Click to download full resolution via product page

Caption: Workflow for responding to a 2,3-Dichloropropionic acid spill.
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4.2 Protocol for Personal Exposure

Skin Contact: Immediately go to the nearest safety shower or drench hose.[13] Remove all

contaminated clothing while flushing the affected area with copious amounts of water for at

least 15 minutes.[14] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an emergency

eyewash station, holding the eyelids open to ensure thorough rinsing.[14] Remove contact

lenses if present and easy to do.[2] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air immediately.[2] If breathing is difficult,

administer oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[12] Seek immediate

medical attention and provide the Safety Data Sheet (SDS) to the medical personnel.

Section 5: Waste Disposal Protocol
2,3-Dichloropropionic acid is a halogenated organic acid and must be managed as regulated

hazardous waste.[7][15] Improper disposal can lead to environmental contamination and

significant regulatory penalties.

5.1 Waste Segregation and Collection

The cardinal rule of chemical waste management is segregation. Mixing incompatible or

different classes of waste is unsafe and complicates the disposal process.[16]

Designated Container: All solid waste, contaminated materials (e.g., gloves, weigh paper),

and solutions containing 2,3-Dichloropropionic acid must be collected in a designated

hazardous waste container.[16]

Container Compatibility: The container must be made of a material compatible with the acid

(e.g., high-density polyethylene). Do not use metal containers.[16][17] It must be in good

condition with a secure, leak-proof lid.[18]

Labeling: Affix a "HAZARDOUS WASTE" label to the container as soon as the first drop of

waste is added.[7][16] The label must clearly identify the contents, including "2,3-
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Dichloropropionic Acid" and all other components with their approximate percentages.

Segregation: Keep this halogenated acid waste stream separate from non-halogenated

solvents, bases, and other incompatible waste streams.[7][19]

5.2 Waste Disposal Workflow

Generate Waste
(e.g., contaminated gloves, excess solution)

Select Compatible Container
(e.g., HDPE Bottle)

Affix 'HAZARDOUS WASTE' Label
List all constituents and %

Place waste in labeled container
Keep container closed

Store in Satellite Accumulation Area (SAA)
Use secondary containment

Container is 90% Full

Submit Hazardous Waste
Pickup Request to EHS

Click to download full resolution via product page
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Caption: Waste accumulation and disposal workflow.

5.3 Protocol for Decontaminating Empty Containers

The original reagent bottle is not "empty" until properly decontaminated. Trivial amounts of

residue can still pose a significant hazard.

Initial Rinse: The first rinse of a container that held 2,3-Dichloropropionic acid must be

collected as hazardous waste.[17]

Procedure: Carefully rinse the container with a suitable solvent (e.g., water or methanol)

three times. The first rinseate must be added to your halogenated acid waste container.

Subsequent rinses may be permissible for drain disposal depending on local regulations, but

it is best practice to collect all three.[17]

Defacing: Once decontaminated, deface or remove the original label to prevent misuse.

Disposal: Dispose of the clean, empty container in accordance with institutional guidelines

for glass or plastic recycling/disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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